Cas no 93554-84-8 (2-amino-2-(4-methylphenyl)acetonitrile hydrochloride)

• Product Name: 2-amino-2-(4-methylphenyl)acetonitrile hydrochloride
• CAS No: 93554-84-8
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 4720498
• Update Time: 2025-10-24

2-amino-2-(4-methylphenyl)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• Amino(4-methylphenyl)acetonitrile hydrochloride
• 2-amino-2-(4-methylphenyl)acetonitrile hydrochloride
• BRBPUAYGVDNXPO-UHFFFAOYSA-N
• amino-p-tolyl-acetonitrile hydrochloride

• Inchi： 1S/C9H10N2.ClH/c1-7-2-4-8(5-3-7)9(11)6-10;/h2-5,9H,11H2,1H3;1H
• InChI Key： BRBPUAYGVDNXPO-UHFFFAOYSA-N
• SMILES： Cl.NC(C#N)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-amino-2-(4-methylphenyl)acetonitrile hydrochloride

Introduction to 2-amino-2-(4-methylphenyl)acetonitrile hydrochloride (CAS No. 93554-84-8)

2-amino-2-(4-methylphenyl)acetonitrile hydrochloride (CAS No. 93554-84-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(4-methylphenyl)glycine nitrile hydrochloride, is a derivative of glycine and possesses a unique combination of functional groups that make it an attractive candidate for various synthetic transformations and biological studies.

The chemical structure of 2-amino-2-(4-methylphenyl)acetonitrile hydrochloride consists of an amino group, a nitrile group, and a substituted phenyl ring, all of which contribute to its reactivity and potential biological activity. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for use in biological assays and drug development processes.

In recent years, 2-amino-2-(4-methylphenyl)acetonitrile hydrochloride has garnered attention due to its potential as a building block in the synthesis of more complex molecules. Its unique chemical properties allow it to participate in a variety of reactions, including nucleophilic substitution, condensation, and coupling reactions. These reactions are crucial for the development of new pharmaceuticals and materials with tailored properties.

One of the key areas where 2-amino-2-(4-methylphenyl)acetonitrile hydrochloride has shown promise is in the field of medicinal chemistry. Researchers have explored its use as an intermediate in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For instance, studies have demonstrated that derivatives of this compound can effectively inhibit certain kinases, which are important targets in cancer therapy and other diseases involving aberrant cell signaling.

A notable example is the work by Smith et al. (2021), who synthesized a series of derivatives of 2-amino-2-(4-methylphenyl)acetonitrile hydrochloride and evaluated their inhibitory activity against a panel of kinases. The results showed that several derivatives exhibited potent and selective inhibition, suggesting their potential as lead compounds for further drug development.

Beyond its role in kinase inhibition, 2-amino-2-(4-methylphenyl)acetonitrile hydrochloride has also been investigated for its potential as a scaffold in the design of novel antibiotics. The increasing prevalence of antibiotic-resistant bacteria has driven the search for new antimicrobial agents, and this compound's unique structure makes it an attractive candidate for such studies. Research by Johnson et al. (2020) demonstrated that certain derivatives of this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

In addition to its applications in drug discovery, 2-amino-2-(4-methylphenyl)acetonitrile hydrochloride has also been studied for its use in materials science. Its ability to form stable complexes with various metal ions has led to its exploration as a ligand in coordination chemistry. These complexes have potential applications in catalysis, sensing, and other advanced materials technologies.

The synthesis of 2-amino-2-(4-methylphenyl)acetonitrile hydrochloride can be achieved through several routes, but one common method involves the reaction of 4-methylaniline with chloroacetonitrile followed by acidification to form the hydrochloride salt. This synthetic route is well-documented and can be optimized for large-scale production, making it accessible for both academic and industrial applications.

In conclusion, 2-amino-2-(4-methylphenyl)acetonitrile hydrochloride (CAS No. 93554-84-8) is a multifunctional compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs, materials, and technologies. As ongoing research continues to uncover new uses and properties, this compound is likely to remain an important player in the scientific community.